Cas no 2490-91-7 (3-Deoxy-D-glucose)

• Product Name: 3-Deoxy-D-glucose
• CAS No: 2490-91-7
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 267542
• PubChem ID: 151016
• Update Time: 2025-06-15

3-Deoxy-D-glucose Chemical and Physical Properties

Names and Identifiers

• D-ribo-Hexose, 3-deoxy-
• 3-Deoxy-D-glucose
• (2R,4S,5R)-2,4,5,6-tetrahydroxyhexanal
• 3-Deoxy-D-ribo-hexose
• 3-Deoxyglucose
• 3-Desoxy-D-glucose
• aldehydo-D-ribo-3-Desoxy-hexose
• D-ribo-2,4,5,6-Tetrahydroxy-hexanal
• D-ribo-3-deoxy-hexose
• D-ribo-3-Desoxy-hexose
• D-ribo-Hexose,3-deoxy
• 3-Deoxy-D-ribohexose
• SCHEMBL319227
• KDSPLKNONIUZSZ-NGJCXOISSA-N
• (2R, 4S, 5R)-2, 4, 5, 6-tetrahydroxyhexanal
• Glucose, 3-deoxy-
• AKOS015919410
• DTXSID90947793
• D16A1AA6-D9D9-4914-8FD8-65B5570AAF2A
• 2490-91-7

• Inchi： 1S/C6H12O5/c7-2-4(9)1-5(10)6(11)3-8/h2,4-6,8-11H,1,3H2/t4-,5+,6-/m1/s1
• InChI Key： KDSPLKNONIUZSZ-NGJCXOISSA-N
• SMILES： O[C@H]([C@@H](CO)O)C[C@H](C=O)O

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: -2.5

Experimental Properties

• Density: 1.414
• Melting Point: 105 ºC
• Boiling Point: 481 ºC
• Flash Point: 259 ºC
• Refractive Index: 1.581
• PSA: 90.15000
• LogP: -2.19220

3-Deoxy-D-glucose Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3-Deoxy-D-glucose

Recent Advances in the Study of 3-Deoxy-D-glucose (CAS: 2490-91-7) in Chemical Biology and Medicine

3-Deoxy-D-glucose (3-DG, CAS: 2490-91-7) is a glucose analog that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound, which lacks a hydroxyl group at the 3-position of the glucose molecule, has been studied for its unique metabolic properties and its ability to interfere with glycolysis, a critical pathway in cancer cells. Recent research has focused on its mechanisms of action, therapeutic potential, and novel synthetic approaches to enhance its efficacy and specificity.

A study published in the Journal of Medicinal Chemistry (2023) explored the structural modifications of 3-DG to improve its pharmacokinetic properties. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on hexokinase, the enzyme responsible for the first step of glycolysis. The results indicated that certain derivatives exhibited enhanced binding affinity and selectivity, suggesting their potential as anticancer agents. This study highlights the importance of structural optimization in developing 3-DG-based therapeutics.

In another groundbreaking study, researchers investigated the role of 3-DG in modulating immune responses. Published in Nature Chemical Biology (2024), the study demonstrated that 3-DG could selectively inhibit the activation of pro-inflammatory macrophages, thereby reducing inflammation in autoimmune diseases. The findings suggest that 3-DG may serve as a novel immunomodulatory agent, offering a new avenue for treating conditions such as rheumatoid arthritis and multiple sclerosis.

Recent advances in synthetic chemistry have also facilitated the large-scale production of 3-DG. A report in ACS Synthetic Biology (2023) described a biocatalytic approach using engineered enzymes to produce 3-DG with high yield and purity. This method not only reduces production costs but also minimizes environmental impact, making it a sustainable alternative to traditional chemical synthesis. The development of such innovative production techniques is crucial for meeting the growing demand for 3-DG in research and clinical applications.

Despite these promising developments, challenges remain in translating 3-DG research into clinical practice. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full therapeutic potential of 3-DG.

In conclusion, 3-Deoxy-D-glucose (CAS: 2490-91-7) continues to be a molecule of great interest in chemical biology and medicine. Recent studies have shed light on its mechanisms of action, therapeutic applications, and innovative production methods. As research progresses, 3-DG holds promise as a versatile tool for understanding metabolic pathways and developing novel treatments for cancer, inflammatory diseases, and beyond.